N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-[(5-pyridin-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H11Cl2N5OS/c16-9-4-5-11(10(17)7-9)19-13(23)8-24-15-20-14(21-22-15)12-3-1-2-6-18-12/h1-7H,8H2,(H,19,23)(H,20,21,22)
• InChI Key: RJEZOSPCKQCIOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=NN2)SCC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H11Cl2N5OS
• Molecular Weight: 380.3 g/mol

Description

N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as DPTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thioacetamide derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is thought to involve the inhibition of protein synthesis by binding to the ribosome. This inhibition leads to the induction of apoptosis in cancer cells and the modulation of immune function in immune cells. Further research is needed to fully elucidate the mechanism of action of N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to exhibit a range of biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis through the inhibition of protein synthesis. In immune cells, it has been shown to modulate immune function by inhibiting the production of cytokines and chemokines. Additionally, it has been shown to inhibit the growth of bacterial and fungal pathogens, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize in large quantities, making it readily available for research purposes. It has also been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation in a variety of research areas. However, there are also limitations to its use in lab experiments. Its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects. Additionally, its potential toxicity and side effects need to be carefully evaluated before it can be used in clinical settings.

Future Directions

There are several future directions for research on N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One potential area of investigation is its potential use as an antimicrobial agent. Its ability to inhibit the growth of bacterial and fungal pathogens makes it a promising candidate for the development of new antibiotics. Additionally, further research is needed to fully elucidate its mechanism of action and its effects on immune function. Its potential use in cancer therapy also needs to be further investigated, particularly its ability to induce apoptosis in cancer cells. Overall, N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a promising candidate for further research in a variety of scientific fields.

Scientific Research Applications

N-(2,4-dichlorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including inhibition of protein synthesis, induction of apoptosis, and modulation of immune function. These effects make it a promising candidate for further investigation in a variety of research areas, including cancer biology, immunology, and neurobiology.